Cas no 1361547-23-0 (2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-5-methanol)

• Product Name: 2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-5-methanol
• CAS No: 1361547-23-0
• MF: C₁₂H₈Cl₃NO₂
• MW: 304.556420326233
• CID: 4919946
• Update Time: 2025-06-11

2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-5-methanol

• Inchi： 1S/C12H8Cl3NO2/c13-9-2-1-7(10(14)11(9)15)8-3-6(5-17)4-16-12(8)18/h1-4,17H,5H2,(H,16,18)
• InChI Key： XEFPRRCVEJHLBQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(NC=C(CO)C=1)=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 408
• XLogP3: 2.4
• Topological Polar Surface Area: 49.3

Additional information on 2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-5-methanol

Introduction to 2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-5-methanol (CAS No. 1361547-23-0)

2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-5-methanol, identified by its CAS number 1361547-23-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a hydroxymethyl group, a trichlorophenyl moiety, and a pyridine core, which collectively contribute to its unique chemical properties and reactivity.

The trichlorophenyl substituent in the molecule is particularly noteworthy, as it introduces a high degree of electronic and steric modulation. This feature makes 2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-5-methanol a valuable scaffold for designing novel pharmacophores. The presence of multiple chlorine atoms enhances the lipophilicity of the compound while also influencing its interactions with biological targets. Such structural attributes are often exploited in drug discovery to optimize binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the mechanistic aspects of 2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-5-methanol. Studies have demonstrated that the hydroxymethyl group can participate in hydrogen bonding interactions, which is crucial for stabilizing protein-ligand complexes. Furthermore, the trichlorophenyl ring can engage in π-stacking interactions with aromatic residues in biological targets, thereby enhancing binding affinity. These insights have guided the development of more sophisticated derivatives with improved pharmacological profiles.

In the realm of medicinal chemistry, 2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-5-methanol has been explored as a potential intermediate in the synthesis of bioactive molecules. Its versatile structure allows for modifications at multiple positions, enabling the creation of libraries of compounds with tailored biological activities. For instance, researchers have investigated its role in developing inhibitors targeting enzyme-catalyzed pathways relevant to inflammation and cancer metabolism. The compound’s ability to modulate these pathways suggests its utility in addressing complex diseases.

The synthesis of 2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-5-methanol involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include chlorination reactions to introduce the trichlorophenyl group followed by functionalization at the pyridine ring to incorporate the hydroxymethyl moiety. Advances in synthetic methodologies have improved yields and purity levels, making large-scale production feasible for both research and commercial purposes.

From a biochemical perspective, 2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-5-methanol exhibits intriguing interactions with cellular components. Preliminary studies indicate that it can modulate signaling pathways involved in cell proliferation and differentiation. These effects are particularly relevant in oncology research, where understanding such mechanisms is critical for developing effective anticancer strategies. Additionally, its potential role in modulating neurotransmitter release has sparked interest in neuropharmacological applications.

The pharmacokinetic properties of 2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-5-methanol are another area of active investigation. Research has focused on optimizing its absorption, distribution, metabolism, and excretion (ADME) characteristics to enhance therapeutic efficacy while minimizing side effects. Techniques such as structure-activity relationship (SAR) studies have been employed to refine its molecular structure for better pharmacokinetic profiles.

In conclusion, 2-Hydroxy-3-(2,3,4-trichlorophenyl)pyridine-5-methanol (CAS No. 1361547-23-0) represents a promising compound with significant potential in pharmaceutical development. Its unique structural features and demonstrated biological activities make it a valuable candidate for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in modern medicine.